{4-[4-(Cyclopropylmethyl)piperazin-1-yl]phenyl}methanamine

• IUPAC Name: [4-[4-(cyclopropylmethyl)piperazin-1-yl]phenyl]methanamine
• InChI: InChI=1S/C15H23N3/c16-11-13-3-5-15(6-4-13)18-9-7-17(8-10-18)12-14-1-2-14/h3-6,14H,1-2,7-12,16H2
• InChI Key: DJPHOOYDEDBMGN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2CCN(CC2)C3=CC=C(C=C3)CN
• Molecular Formula: C15H23N3
• Molecular Weight: 245.36 g/mol
• CAS No.: 1018613-28-9

Description

“{4-[4-(Cyclopropylmethyl)piperazin-1-yl]phenyl}methanamine” is a chemical compound with the CAS Number: 1018613-28-9. It is also known by the synonym "Benzenemethanamine, 4-[4-(cyclopropylmethyl)-1-piperazinyl]-". The molecular formula of this compound is C15H23N3 and it has a molecular weight of 245.36.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a phenyl group attached to a piperazine ring via a methanamine linkage. The piperazine ring further contains a cyclopropylmethyl group.

Scientific Research Applications

Asymmetric Synthesis and Chemical Properties

The compound has been utilized in the field of asymmetric synthesis. For instance, the asymmetric synthesis of a series of 2-(1-aminoalkyl) piperidines using similar structures demonstrates the compound's role in synthesizing diamines and diamino alcohols through reductions and hydrogenolysis, highlighting its utility in organic synthesis and chemical properties exploration (Froelich et al., 1996).

Pharmacological Research

Research has also explored its pharmacological properties, such as the differential effects of related compounds on electrophysiological responses in rat dorsal raphe nucleus and hippocampus, indicating its potential application in neuroscience and pharmacology (Corradetti et al., 2005).

Analytical and Environmental Applications

The compound and related structures have been analyzed in various matrices, demonstrating its relevance in analytical chemistry for identifying and quantifying substances in biological samples (De Paoli et al., 2013).

Synthesis and Process Development

It has been involved in the development of processes for the synthesis of dopamine uptake inhibitors, illustrating its application in developing neurological disorder treatments and improving synthetic methodologies (Ironside et al., 2002).

Anticancer and Antimicrobial Research

Compounds with similar structures have shown potential in anticancer and antimicrobial research, indicating the compound's potential utility in developing new therapeutic agents (Ahmadi et al., 2012).